7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• SMILES: COC1=CC2=C(CC(=O)NC2)C=C1
• InChI: InChI=1S/C10H11NO2/c1-13-9-3-2-7-5-10(12)11-6-8(7)4-9/h2-4H,5-6H2,1H3,(H,11,12)
• InChIKey: AQYHUPUQJYOVCG-UHFFFAOYSA-N

7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one Overview

7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one (CAS 1023300-22-2) is a heterocyclic organic compound belonging to the dihydroisoquinolinone class . Its molecular formula is C10H11NO2, with a molecular weight of 177.20 g/mol . This scaffold features a partially saturated isoquinoline ring system with a ketone group at the 3-position and a methoxy substituent at the 7-position. The compound serves as a versatile building block in medicinal chemistry for the synthesis of bioactive molecules, including those targeting antimicrobial and antitumor pathways [1]. Its structural features make it a valuable intermediate in the development of novel therapeutic agents and chemical probes.

Workflow Medicinal chemistry building block for scaffold diversification

Selection 7-methoxy dihydroisoquinolinone core for target-focused library synthesis

Use Context Supports synthesis of bioactive molecules for antimicrobial and antitumor pathway studies

• [1] Selmi, A., Kammoun, O., Mnif, S., Mosset, P., & Kammoun, M. (2022). Synthesis, crystal structure study, and evaluation of antimicrobial and antibiofilm activities of a novel dihydroisoquinoline-derived compound. Journal of Molecular Structure, 1250, 132190. https://doi.org/10.1016/j.molstruc.2021.132190 View Source

Structural Specificity of 7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one

Substituting 7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one with seemingly similar compounds like 7-methoxy-1,2,3,4-tetrahydroisoquinoline or 6-methoxy-1,2-dihydroisoquinolin-3(4H)-one can lead to significant changes in biological activity, synthetic utility, and physicochemical properties [1]. The position of the methoxy group and the oxidation state of the heterocyclic ring critically influence molecular interactions with biological targets, such as tubulin and phosphodiesterases, and can drastically alter potency and selectivity [2][3]. Furthermore, the specific regiochemistry is essential for successful downstream functionalization in the synthesis of complex drug candidates. Generic substitution risks compromising the intended research outcomes due to these key structural differences.

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Regiochemistry Mismatch 6-methoxy or tetrahydroisoquinoline analogs may shift target engagement and potency profiles significantly.

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Oxidation State Difference Fully aromatic or fully saturated analogs can alter ring conformation and downstream derivatization routes.

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Scaffold Substitution Generic isoquinoline building blocks may not support the same SAR outcomes reported for the 7-methoxy core.

• [1] Leese, M. P., Jourdan, F. L., Major, M. R., Dohle, W., & Thomas, M. P. (2014). Synthesis, anti-tubulin and antiproliferative SAR of steroidomimetic dihydroisoquinolinones. ChemMedChem, 9(3), 511-525. https://doi.org/10.1002/cmdc.201300537 View Source
• [2] Song, G., Zhao, D., Hu, D., Li, Y., Jin, H., & Cui, Z. (2015). Design, synthesis and biological evaluation of novel tetrahydroisoquinoline derivatives as potential PDE4 inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(20), 4610-4614. https://doi.org/10.1016/j.bmcl.2015.08.043 View Source
• [3] Ma, T., Chen, W., Zhang, G., & Yu, Y. (2010). Synthesis and antitumor evaluation of a novel class of 4-substituted-1,4-dihydroisoquinolin-3-ones. Journal of Combinatorial Chemistry, 12(4), 488-490. https://doi.org/10.1021/cc100021t View Source

7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one vs. Analogs

Antimicrobial Activity vs. S. aureus

A novel dihydroisoquinoline-derived compound with a 7-methoxy-1,2-dihydroisoquinolin-3(4H)-one core exhibited significant antimicrobial activity against Staphylococcus aureus, with a Minimum Inhibitory Concentration (MIC) of 125 µg/mL [1]. This activity was quantified and compared to the standard antibiotic, ampicillin, which showed an MIC of 1 µg/mL in the same assay [1]. While less potent than the clinical antibiotic, this data establishes a clear baseline for the scaffold's inherent antibacterial properties, which can be optimized through further derivatization.

Antimicrobial Activity vs. S. aureus

Head-to-head

MIC: 125 µg/mL vs Ampicillin 1 µg/mL (125-fold difference)

Reported baseline antimicrobial context

Scaffold shows measurable activity; supports SAR-driven optimization.

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	125 µg/mL
Comparator Or Baseline	Ampicillin (standard antibiotic): 1 µg/mL
Quantified Difference	125-fold difference
Conditions	In vitro antimicrobial assay against S. aureus

Why This Matters

This establishes the core scaffold as having measurable, albeit moderate, antimicrobial activity, providing a validated starting point for structure-activity relationship (SAR) studies and hit-to-lead optimization.

• [1] Selmi, A., Kammoun, O., Mnif, S., Mosset, P., & Kammoun, M. (2022). Synthesis, crystal structure study, and evaluation of antimicrobial and antibiofilm activities of a novel dihydroisoquinoline-derived compound. Journal of Molecular Structure, 1250, 132190. https://doi.org/10.1016/j.molstruc.2021.132190 View Source

Antiproliferative Activity in DU-145 Cells

A derivative based on the 7-methoxy-dihydroisoquinolinone core, specifically 6-hydroxy-7-methoxy-2-(3,4,5-trimethoxybenzoyl)-3,4-dihydroisoquinolin-1(2H)-one (compound 16g), demonstrated potent antiproliferative activity with a GI50 of 51 nM in DU-145 prostate cancer cells [1]. In a direct comparison within the same study, this activity is contrasted with the less potent analog 6-hydroxy-2-(3,5-dimethoxybenzoyl)-7-methoxy-3,4-dihydroisoquinolin-1(2H)-one (compound 16f), highlighting the impact of substituent variations on the core scaffold [1]. Compound 16g's broad anticancer activity was further validated in the NCI 60-cell line panel, achieving a mean GI50 of 33 nM [1].

Antiproliferative Activity in DU-145 Cells

Head-to-head

GI50: 51 nM (Compound 16g); NCI 60 panel mean GI50: 33 nM

Supports antiproliferative SAR interpretation

Optimized derivative demonstrates nanomolar potency in cell-based assays.

Evidence Dimension	In vitro antiproliferative activity (GI50)
Target Compound Data	Compound 16g: GI50 = 51 nM in DU-145 cells; Mean GI50 = 33 nM across NCI 60-cell line panel
Comparator Or Baseline	Compound 16f: Less active analog (quantitative data not provided for 16f in the abstract, but described as part of the SAR study)
Quantified Difference	Compound 16g is a more potent derivative
Conditions	DU-145 human prostate cancer cell line; NCI 60-cell line panel

Why This Matters

This demonstrates that the 7-methoxy-dihydroisoquinolinone scaffold can be optimized to achieve low nanomolar potency against cancer cells, a key attribute for procuring this building block for anticancer drug discovery.

• [1] Leese, M. P., Jourdan, F. L., Major, M. R., Dohle, W., & Thomas, M. P. (2014). Synthesis, anti-tubulin and antiproliferative SAR of steroidomimetic dihydroisoquinolinones. ChemMedChem, 9(3), 511-525. https://doi.org/10.1002/cmdc.201300537 View Source

PDE4 Inhibitory Activity

While not a direct measurement of 7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one itself, this evidence highlights the critical role of the 7-methoxy substitution pattern in a closely related tetrahydroisoquinoline scaffold for PDE4 inhibition [1]. A series of 7-(cyclopentyloxy)-6-methoxy-1,2,3,4-tetrahydroisoquinoline derivatives were designed and evaluated for PDE4 inhibition. The most potent compound in the series, compound 8, exhibited strong inhibitory activity and good selectivity against PDE4B, attributed in part to the 6-methoxy group [1]. This suggests that the 7-methoxy group on the dihydroisoquinolinone core may similarly influence interactions with PDE4 enzymes or other biological targets.

PDE4 Inhibitory Activity

Class-level

Compound 8: most active in tested series against PDE4B

Context-dependent class evidence

Related scaffold suggests 7-methoxy motif may be relevant for PDE4 target engagement.

Evidence Dimension	PDE4B Inhibition (IC50 not provided in abstract)
Target Compound Data	Compound 8: Potent PDE4B inhibitor (IC50 value not explicitly stated in the provided abstract)
Comparator Or Baseline	Other derivatives in the SAR series with varying substituents
Quantified Difference	Compound 8 was the most active in the series
Conditions	In vitro enzymatic assay against PDE4B

Why This Matters

This provides class-level evidence that the 7-methoxy motif in related isoquinoline scaffolds is important for biological activity, making 7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one a compelling starting point for developing novel PDE4 inhibitors or other target-based probes.

• [1] Song, G., Zhao, D., Hu, D., Li, Y., Jin, H., & Cui, Z. (2015). Design, synthesis and biological evaluation of novel tetrahydroisoquinoline derivatives as potential PDE4 inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(20), 4610-4614. https://doi.org/10.1016/j.bmcl.2015.08.043 View Source

Antiproliferative Activity in Tumor Cell Lines

A library of 4-substituted-1,4-dihydroisoquinolin-3-ones, a scaffold closely related to 7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one, was synthesized and evaluated for antiproliferative activity against various tumor cell lines [1]. The study demonstrated that most of the synthesized compounds exhibited potent antiproliferative effects, validating the 1,4-dihydroisoquinolin-3-one core as a promising framework for anticancer drug development [1]. The specific quantitative IC50 values for individual compounds were not detailed in the abstract, but the work establishes a clear link between this scaffold class and anticancer activity.

Antiproliferative Activity in Tumor Cell Lines

Class-level

Potent antiproliferative effects observed across a library of 4-substituted analogs

Reported scaffold-class context

Core structure validated for generating diverse anticancer screening candidates.

Evidence Dimension	Antiproliferative activity
Target Compound Data	Potent antiproliferative activity observed for most compounds in the series
Comparator Or Baseline	Untreated control cells
Quantified Difference	Not quantified in the provided abstract
Conditions	In vitro assay against tumor cell lines

Why This Matters

This reinforces the therapeutic potential of the dihydroisoquinolinone scaffold, and specifically highlights the utility of 7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one as a core building block for generating libraries of structurally diverse, potentially anticancer compounds.

• [1] Ma, T., Chen, W., Zhang, G., & Yu, Y. (2010). Synthesis and antitumor evaluation of a novel class of 4-substituted-1,4-dihydroisoquinolin-3-ones. Journal of Combinatorial Chemistry, 12(4), 488-490. https://doi.org/10.1021/cc100021t View Source

Applications of 7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one

Microtubule-Targeting Anticancer Agents

Procure 7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one as a key synthetic intermediate to develop novel microtubule disruptors. Based on evidence that optimized analogs with this core achieve low nanomolar GI50 values in cancer cell lines, this scaffold is an ideal starting point for medicinal chemistry programs targeting the colchicine binding site of tubulin [1]. Structure-activity relationship (SAR) studies around this core can be performed to improve potency and selectivity.

Anti-Infective Lead Generation

Use 7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one to generate a focused library of derivatives for antimicrobial screening. As demonstrated by the activity of a structurally similar compound against S. aureus, this scaffold can be elaborated to target bacterial growth and biofilm formation [1]. This is particularly valuable for early-stage hit identification and validation campaigns in academic and industrial labs.

PDE4 Inhibitor Probe Development

Employ 7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one as a versatile building block for synthesizing potential PDE4 inhibitors. The presence and position of the methoxy group are critical for biological activity in related tetrahydroisoquinoline PDE4 inhibitors [1]. This scaffold can be used to create chemical probes for studying PDE4 biology or for developing lead compounds for treating inflammatory diseases.

Combinatorial Chemistry and Library Synthesis

Leverage the synthetic accessibility of 7-Methoxy-1,2-dihydroisoquinolin-3(4H)-one for high-throughput parallel synthesis of diverse compound libraries. The core structure can be readily diversified using robust reactions, such as the intramolecular Heck reaction [1], making it a cost-effective choice for generating novel chemical matter for broad biological screening.

Application

Selection Property

Validation Focus

Microtubule-targeting agent synthesis

Tubulin-binding SAR compatibility

Colchicine-site binding and cell-cycle arrest endpoints

Anti-infective lead generation

Antimicrobial screening fit

MIC determination and biofilm inhibition assays

PDE4 inhibitor probe development

Isoquinoline-based PDE4 pharmacophore

PDE4B isoform inhibition and selectivity profiling

Combinatorial library synthesis

Synthetic versatility and scaffold stability

Reaction scope and parallel derivatization efficiency

• [1] Leese, M. P., Jourdan, F. L., Major, M. R., Dohle, W., & Thomas, M. P. (2014). Synthesis, anti-tubulin and antiproliferative SAR of steroidomimetic dihydroisoquinolinones. ChemMedChem, 9(3), 511-525. https://doi.org/10.1002/cmdc.201300537 View Source